Cas no 1823184-37-7 (Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate)

• Product Name: Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate
• CAS No: 1823184-37-7
• MF: C₁₃H₁₀ClF₃N₄O₂S
• MW: 378.757310390472
• MDL: MFCD29042521
• CID: 4708674
• Update Time: 2025-10-29

Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate
• methyl 2-({4-amino-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrimidin-2-yl}sulfanyl)acetate
• Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate

• MDL： MFCD29042521
• Inchi： 1S/C13H10ClF3N4O2S/c1-23-9(22)5-24-12-20-4-7(11(18)21-12)10-8(14)2-6(3-19-10)13(15,16)17/h2-4H,5H2,1H3,(H2,18,20,21)
• InChI Key： ITKFXJBYVVYRHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=CN=C(N=C1N)SCC(=O)OC

Computed Properties

• Exact Mass: 378.017
• Monoisotopic Mass: 378.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate

Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate and Its Significance in Modern Chemical Biology

Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate, with the CAS number 1823184-37-7, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its pyrimidine and pyridine moieties, has garnered attention due to its potential applications in drug discovery and molecular targeting. The compound's unique chemical profile, encompassing functional groups such as amino, chloro, and trifluoromethyl substituents, positions it as a versatile scaffold for developing novel therapeutic agents.

The importance of such compounds in contemporary research cannot be overstated. The 4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl moiety is particularly noteworthy, as it introduces a rich array of interactions with biological targets. This segment of the molecule has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of small-molecule inhibitors. The presence of the chloro and trifluoromethyl groups further enhances the compound's pharmacological potential by influencing its metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing molecules that can selectively target specific biological pathways. Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate exemplifies this trend, as it has been explored for its interactions with various proteins and enzymes implicated in diseases such as cancer and inflammation. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity in inhibiting key signaling cascades, thereby offering a potential therapeutic window for intervention.

The synthesis of Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yl)thio)acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thioacetic acid moiety at the 2-position of the pyrimidine ring is a critical step, as it determines the compound's overall biological activity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacokinetic properties of Methyl 2-((4-amino-5-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrimidin-2-yi1)thio)acetate have been thoroughly investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable solubility and stability under physiological conditions, which are crucial factors for drug formulation. Additionally, preliminary toxicology assessments have revealed that the molecule is well-tolerated at relevant doses, suggesting its potential for further development into a therapeutic agent.

One of the most exciting aspects of Methyl 2-((4-amino--5-(3-chloro--5-(trifluoromethyl)-pyridin--2-yi1))thio acetate is its versatility as a scaffold for drug design. Researchers have leveraged its structural features to develop libraries of derivatives with enhanced potency and selectivity. By modifying substituents such as the amino group or introducing additional functional groups, scientists can fine-tune the compound's pharmacological profile to target specific disease mechanisms more effectively. This approach aligns with the growing emphasis on personalized medicine, where drugs are tailored to individual patient needs based on their unique biological profiles.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like Methyl 2 ((4-amino--5(3-chloro--5(trifluoromethyI)-pyridine--21yI))thio acetate. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's interactions with biological targets. This predictive capability has enabled the rapid identification of lead compounds that exhibit high affinity for desired receptors or enzymes. Furthermore, virtual screening methods have been employed to sift through vast chemical libraries, identifying promising candidates for further experimental validation.

The future prospects for Methyl 2 ((4-amino--5(3-chIoro--5(trifluorometII)-pi ridine--21yI))thio acetate are bright, particularly in light of ongoing advancements in chemical biology and medicinal chemistry. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely modulate these processes. The compound serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and clinicians in driving innovation in drug discovery. By combining cutting-edge synthetic chemistry with sophisticated biological assays, researchers are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles.